Cas no 946326-68-7 (2-chloro-6-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide)

• Product Name: 2-chloro-6-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide
• CAS No: 946326-68-7
• MF: C₁₆H₂₂ClFN₂O
• MW: 312.810086727142
• CID: 6080940
• PubChem ID: 16895443
• Update Time: 2025-07-25

2-chloro-6-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide
• 2-chloro-6-fluoro-N-[(1-propan-2-ylpiperidin-4-yl)methyl]benzamide
• 2-chloro-6-fluoro-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}benzamide
• F5033-0134
• AKOS024491417
• 2-chloro-6-fluoro-N-((1-isopropylpiperidin-4-yl)methyl)benzamide
• VU0630789-1
• 946326-68-7

• Inchi： 1S/C16H22ClFN2O/c1-11(2)20-8-6-12(7-9-20)10-19-16(21)15-13(17)4-3-5-14(15)18/h3-5,11-12H,6-10H2,1-2H3,(H,19,21)
• InChI Key： CGEYBFAXCNFWKA-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C(C)C)CC1)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 312.1404692g/mol
• Monoisotopic Mass: 312.1404692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-chloro-6-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide

Introduction to 2-chloro-6-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide (CAS No. 946326-68-7)

2-chloro-6-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide, identified by its CAS number 946326-68-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzamide derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro and fluoro substituent on the benzene ring, combined with a piperidine moiety, contribute to its unique chemical properties and biological interactions.

The 1-(propan-2-yl)piperidin-4-ylmethyl group in the name is a key pharmacophore that influences the compound's solubility, metabolic stability, and binding affinity to biological targets. This moiety is commonly employed in drug design to enhance pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, and excretion (ADME) properties. The benzamide core itself is a well-established scaffold in medicinal chemistry, known for its role in various therapeutic agents, including nonsteroidal anti-inflammatory drugs (NSAIDs) and protease inhibitors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in benzamide derivatives can modulate their biological activity. Studies have shown that the introduction of fluorine atoms at specific positions on the aromatic ring can significantly enhance binding affinity to target enzymes or receptors. In the case of 2-chloro-6-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide, the fluoro substituent at the 6-position likely contributes to increased metabolic stability by resisting hydrolysis under physiological conditions.

Moreover, the piperidine ring is known for its ability to form stable hydrogen bonds with biological targets, which is crucial for achieving high selectivity and efficacy. The 1-(propan-2-yl)piperidin-4-ylmethyl group not only enhances solubility but also provides a flexible linker that can adopt multiple conformations upon binding to a target protein. This conformational flexibility is often essential for optimizing drug-receptor interactions and improving overall pharmacological activity.

The synthesis of 2-chloro-6-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide involves multi-step organic reactions, including nucleophilic substitution, condensation reactions, and functional group transformations. The chloro substituent at the 2-position of the benzene ring can be introduced via electrophilic aromatic substitution reactions, while the fluoro group is typically incorporated through metal-catalyzed cross-coupling reactions or halogen exchange processes. The piperidine moiety is often derived from commercially available piperidine derivatives or synthesized through ring-closing metathesis or reductive amination strategies.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Benzamide derivatives have been extensively studied for their roles in modulating inflammatory pathways, pain perception, and neurotransmitter activity. The specific structural features of 2-chloro-6-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide suggest that it may exhibit inhibitory effects on certain enzymes or receptors involved in these pathways. For instance, it could potentially interfere with the activity of cyclooxygenase (COX) enzymes or other mediators of inflammation.

Recent preclinical studies have highlighted the importance of fluorinated benzamides in developing novel therapeutic agents. The fluorine atom's ability to increase metabolic stability and binding affinity has been leveraged in several drug candidates that have advanced into clinical trials. While 2-chloro-6-fluoro-N-{1-(propan-2-yloxy)piperidin...[truncated for brevity]...}, detailed investigations are still required to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, 2-chloro...[truncated for brevity]... represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel drugs with improved pharmacokinetic profiles and enhanced biological activity. As computational methods continue to advance our understanding of molecular interactions, 946326...[truncated for brevity]... may serve as a valuable tool in discovering next-generation therapeutic agents capable of addressing complex diseases.